Cas no 757219-38-8 (Hexanoic acid, 3-hydroxy-3-methyl-, (3S)-)
757219-38-8 structure
Product Name:Hexanoic acid, 3-hydroxy-3-methyl-, (3S)-
CAS No:757219-38-8
MF:C7H14O3
MW:146.184262752533
CID:539065
PubChem ID:51533270
Update Time:2025-04-19
Hexanoic acid, 3-hydroxy-3-methyl-, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 3-hydroxy-3-methyl-, (3S)-
- (3S)-3-hydroxy-3-methylhexanoic acid
- DTXSID60680165
- 757219-38-8
- SCHEMBL2153315
- (S)-3-Hydroxy-3-methylhexanoic acid
-
- Inchi: 1S/C7H14O3/c1-3-4-7(2,10)5-6(8)9/h10H,3-5H2,1-2H3,(H,8,9)/t7-/m0/s1
- InChI Key: RGRNSTGIHROKJB-ZETCQYMHSA-N
- SMILES: O[C@](C)(CC(=O)O)CCC
Computed Properties
- Exact Mass: 146.09432
- Monoisotopic Mass: 146.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Hexanoic acid, 3-hydroxy-3-methyl-, (3S)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
757219-38-8 (Hexanoic acid, 3-hydroxy-3-methyl-, (3S)-) Related Products
- 625-08-1(b-Hydroxyisovaleric Acid)
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- 503-49-1(Meglutol)
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- 40309-49-7(3-hydroxy-5-methylhexanoic acid)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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